Cas no 1156893-10-5 ((2-chlorophenyl)methyl(1,2,3-thiadiazol-4-yl)methylamine)

• Product Name: (2-chlorophenyl)methyl(1,2,3-thiadiazol-4-yl)methylamine
• CAS No: 1156893-10-5
• MF: C₁₀H₁₀ClN₃S
• MW: 239.724499225616
• CID: 5166901
• PubChem ID: 43663860
• Update Time: 2026-03-04

(2-chlorophenyl)methyl(1,2,3-thiadiazol-4-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Thiadiazole-4-methanamine, N-[(2-chlorophenyl)methyl]-
• n-((1,2,3-Thiadiazol-4-yl)methyl)-1-(2-chlorophenyl)methanamine
• (2-chlorophenyl)methyl(1,2,3-thiadiazol-4-yl)methylamine

• Inchi： 1S/C10H10ClN3S/c11-10-4-2-1-3-8(10)5-12-6-9-7-15-14-13-9/h1-4,7,12H,5-6H2
• InChI Key： NJIWVXFTSZLWTL-UHFFFAOYSA-N
• SMILES： S1C=C(CNCC2=CC=CC=C2Cl)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (2-chlorophenyl)methyl(1,2,3-thiadiazol-4-yl)methylamine

Comprehensive Overview of (2-chlorophenyl)methyl(1,2,3-thiadiazol-4-yl)methylamine (CAS No. 1156893-10-5)

In the realm of specialized chemical compounds, (2-chlorophenyl)methyl(1,2,3-thiadiazol-4-yl)methylamine (CAS No. 1156893-10-5) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its thiadiazole and chlorophenyl moieties, is often explored in pharmaceutical and agrochemical research. Its molecular framework combines a 1,2,3-thiadiazol-4-yl group with a (2-chlorophenyl)methyl substituent, creating a versatile scaffold for further derivatization.

Recent trends in chemical research highlight a growing interest in heterocyclic compounds like (2-chlorophenyl)methyl(1,2,3-thiadiazol-4-yl)methylamine. Scientists are particularly intrigued by its potential role in drug discovery and crop protection, aligning with broader industry demands for innovative solutions. The compound’s CAS No. 1156893-10-5 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies and molecular design.

One of the key advantages of (2-chlorophenyl)methyl(1,2,3-thiadiazol-4-yl)methylamine lies in its balanced physicochemical properties. The chlorophenyl group enhances lipophilicity, while the thiadiazole ring contributes to electronic stability. This combination makes it a candidate for optimizing bioavailability in medicinal chemistry. Researchers also note its potential as a building block for synthesizing more complex molecules, particularly in small-molecule therapeutics.

From an agrochemical perspective, the 1,2,3-thiadiazole core is known for its bioactivity against pests and pathogens. The inclusion of a (2-chlorophenyl)methyl group may further modulate its efficacy, making CAS No. 1156893-10-5 a subject of interest for sustainable agriculture innovations. Current discussions in the field emphasize the need for eco-friendly alternatives, and this compound’s structural features could align with such goals.

In synthetic chemistry, the preparation of (2-chlorophenyl)methyl(1,2,3-thiadiazol-4-yl)methylamine involves multi-step protocols, often starting from thiadiazole precursors and chlorobenzyl derivatives. Its purity and stability are critical for downstream applications, prompting rigorous analytical validation using techniques like HPLC and NMR spectroscopy. These aspects are frequently queried in chemical forums and research publications, underscoring the compound’s technical significance.

Looking ahead, the versatility of (2-chlorophenyl)methyl(1,2,3-thiadiazol-4-yl)methylamine positions it as a valuable asset in both academic and industrial settings. As the scientific community continues to explore structure-based drug design and green chemistry, this compound’s role may expand further. Its CAS No. 1156893-10-5 serves as a gateway to deeper investigations, bridging gaps between theoretical research and practical applications.